1-[4-(Hexyloxy)phenyl]-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyrrolidine-2,5-dione

Specification

• Molecular Formula: C27H32F3N3O3
• Molecular Weight: 503.6 g/mol
• IUPAC Name: 1-(4-hexoxyphenyl)-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]pyrrolidine-2,5-dione
• Standard InChI: InChI=1S/C27H32F3N3O3/c1-2-3-4-5-17-36-23-11-9-21(10-12-23)33-25(34)19-24(26(33)35)32-15-13-31(14-16-32)22-8-6-7-20(18-22)27(28,29)30/h6-12,18,24H,2-5,13-17,19H2,1H3
• Standard InChI Key: LSYUVVHOSITGHF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F

Introduction

1-[4-(Hexyloxy)phenyl]-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyrrolidine-2,5-dione is a complex organic compound that belongs to the class of pyrrolidine-2,5-diones. These compounds are often studied for their potential biological activities, including neuroprotective, anti-inflammatory, and antipsychotic effects. The specific structure of this compound, featuring a hexyloxy group and a trifluoromethylphenyl piperazine moiety, suggests it may have unique pharmacological properties.

Synthesis

The synthesis of 1-[4-(Hexyloxy)phenyl]-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyrrolidine-2,5-dione typically involves multiple steps, including the formation of the pyrrolidine-2,5-dione core and the attachment of the hexyloxyphenyl and trifluoromethylphenylpiperazine moieties. Common methods may include condensation reactions and nucleophilic substitutions.

Biological Activity

While specific data on the biological activity of 1-[4-(Hexyloxy)phenyl]-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyrrolidine-2,5-dione is limited, compounds with similar structures have shown potential in various therapeutic areas. For example, pyrrolidine-2,5-diones can act as serotonin receptor antagonists or modulators, which could be beneficial in treating psychiatric disorders.

Potential Biological Activity	Description
Serotonin Receptor Modulation	May influence mood and cognitive functions
Neuroprotection	Could protect against neurodegenerative diseases
Anti-inflammatory Effects	Might reduce inflammation in certain conditions

Research Findings